Cas no 440627-31-6 (6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-amine)

• Product Name: 6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-amine
• CAS No: 440627-31-6
• MF: C₁₁H₁₃N₃O₃S₂
• MW: 299.36921954155
• MDL: MFCD03450653
• CID: 3057127
• PubChem ID: 774349
• Update Time: 2025-04-21

6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Morpholin-4-ylsulfonyl)-1,3-benzothiazol-2-amine
• 6-(morpholine-4-sulfonyl)-1,3-benzothiazol-2-amine
• 6-(morpholinosulfonyl)benzo[d]thiazol-2-amine
• KUC104144N
• 6-morpholin-4-ylsulfonyl-1,3-benzothiazol-2-amine
• SR-01000581611-1
• AKOS000268354
• F1420-1093
• KSC-7-106
• 6-(4-Morpholinylsulfonyl)-1,3-benzothiazol-2-ylamine
• Oprea1_107728
• EN300-236420
• 6-(4-Morpholinylsulfonyl)-2-benzothiazolamine
• SCHEMBL9722732
• DB-428196
• SR-01000581611
• 440627-31-6

• MDL： MFCD03450653
• Inchi： 1S/C11H13N3O3S2/c12-11-13-9-2-1-8(7-10(9)18-11)19(15,16)14-3-5-17-6-4-14/h1-2,7H,3-6H2,(H2,12,13)
• InChI Key： YSDGFRLFJHKCDN-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(N)=N2)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 299.03983363Da
• Monoisotopic Mass: 299.03983363Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 122Ų